Cas no 146798-33-6 (Benzonitrile, 3-[(3S)-1-propyl-3-piperidinyl]-, hydrochloride (1:1))

• Product Name: Benzonitrile, 3-[(3S)-1-propyl-3-piperidinyl]-, hydrochloride (1:1)
• CAS No: 146798-33-6
• MF: C₁₅H₂₁ClN₂
• MW: 264.793642759323
• CID: 5209628
• PubChem ID: 11957534
• Update Time: 2025-06-30

Benzonitrile, 3-[(3S)-1-propyl-3-piperidinyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(3S)-1-propyl-3-piperidinyl]-, hydrochloride (1:1)
• F88675
• 3-[(3S)-1-propylpiperidin-3-yl]benzonitrile;hydrochloride
• S(-)-3-(1-Propyl-3-piperidinyl)benzonitrile hydrochloride-hemicarbonate salt
• CHEMBL1255935
• SR-01000076231-1
• SR-01000076231
• S(-)-DS 121 hydrochloride, solid
• S(-)-3-(1-Propyl-3-piperidinyl)-benzonitrile hydrochloride
• EU-0100449
• NCGC00093865-01
• S(-)-Ds 121 HCl
• (S)-3-(1-PROPYLPIPERIDIN-3-YL)BENZONITRILE HYDROCHLORIDE
• S(-)-DS 121 hydrochloride
• S(-)-3-(1-Propyl-3-piperidinyl)benzonitrile hydrochloride
• 3-[(3S)-1-PROPYLPIPERIDIN-3-YL]BENZONITRILE HYDROCHLORIDE
• 146798-33-6

• Inchi： 1S/C15H20N2.ClH/c1-2-8-17-9-4-7-15(12-17)14-6-3-5-13(10-14)11-16;/h3,5-6,10,15H,2,4,7-9,12H2,1H3;1H/t15-;/m1./s1
• InChI Key： AZJNIMLZMPQSPE-XFULWGLBSA-N
• SMILES： C(N1CCC[C@@H](C2C=CC=C(C#N)C=2)C1)CC.Cl

Computed Properties

• Exact Mass: 264.1393264g/mol
• Monoisotopic Mass: 264.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Benzonitrile, 3-[(3S)-1-propyl-3-piperidinyl]-, hydrochloride (1:1)

Benzonitrile, 3-[(3S)-1-propyl-3-piperidinyl]-, hydrochloride (1:1) (CAS No. 146798-33-6): An Overview

Benzonitrile, 3-[(3S)-1-propyl-3-piperidinyl]-, hydrochloride (1:1) (CAS No. 146798-33-6) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, commonly known as (S)-N-(1-Propylpiperidin-3-yl)benzamide hydrochloride, is a chiral molecule that has garnered attention for its potential therapeutic properties and its role in the synthesis of various pharmaceuticals.

The chemical structure of Benzonitrile, 3-[(3S)-1-propyl-3-piperidinyl]-, hydrochloride (1:1) consists of a benzene ring attached to a nitrile group and a substituted piperidine ring. The presence of the chiral center at the piperidine ring imparts unique stereochemical properties to the molecule, which can significantly influence its biological activity and pharmacological profile.

Recent research has highlighted the potential of (S)-N-(1-Propylpiperidin-3-yl)benzamide hydrochloride in the treatment of various neurological disorders. Studies have shown that this compound exhibits potent activity as a dopamine D₂ receptor antagonist, making it a promising candidate for the development of new drugs for conditions such as schizophrenia and Parkinson's disease. The selective binding to D₂ receptors can help modulate neurotransmitter levels in the brain, potentially alleviating symptoms associated with these disorders.

In addition to its therapeutic applications, Benzonitrile, 3-[(3S)-1-propyl-3-piperidinyl]-, hydrochloride (1:1) is also used as an intermediate in the synthesis of other pharmaceutical compounds. Its chiral nature and functional groups provide a versatile platform for chemical modifications, enabling the creation of a wide range of derivatives with diverse biological activities. This makes it an important building block in drug discovery and development processes.

The synthesis of (S)-N-(1-Propylpiperidin-3-yl)benzamide hydrochloride typically involves several steps, including the formation of the piperidine ring, introduction of the propyl group, and subsequent functionalization to attach the benzene ring and nitrile group. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

The physical and chemical properties of Benzonitrile, 3-[(3S)-1-propyl-3-piperidinyl]-, hydrochloride (1:1) are well-characterized. It is a white crystalline solid with a melting point ranging from 200 to 205°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various formulation strategies in pharmaceutical development.

Safety and handling considerations are important when working with (S)-N-(1-Propylpiperidin-3-yl)benzamide hydrochloride. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

In conclusion, Benzonitrile, 3-[(3S)-1-propyl-3-piperidinyl]-, hydrochloride (1:1) (CAS No. 146798-33-6) is a valuable compound with significant potential in both therapeutic applications and chemical synthesis. Its unique stereochemical properties and functional groups make it an attractive target for further research and development in the pharmaceutical industry. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing medical treatments and drug discovery efforts.